Cas no 1597247-83-0 (2-(but-3-yn-2-yl)amino-6-chloropyridine-3-carboxylic acid)

• Product Name: 2-(but-3-yn-2-yl)amino-6-chloropyridine-3-carboxylic acid
• CAS No: 1597247-83-0
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 5895174
• PubChem ID: 114417636
• Update Time: 2025-05-20

2-(but-3-yn-2-yl)amino-6-chloropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(But-3-yn-2-ylamino)-6-chloropyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 6-chloro-2-[(1-methyl-2-propyn-1-yl)amino]-
• 2-(but-3-yn-2-yl)amino-6-chloropyridine-3-carboxylic acid
• 2-[(But-3-yn-2-yl)amino]-6-chloropyridine-3-carboxylicacid
• EN300-1449421
• 2-[(But-3-yn-2-yl)amino]-6-chloropyridine-3-carboxylic acid
• 1597247-83-0

• Inchi： 1S/C10H9ClN2O2/c1-3-6(2)12-9-7(10(14)15)4-5-8(11)13-9/h1,4-6H,2H3,(H,12,13)(H,14,15)
• InChI Key： FQTIIEZKLBGUGE-UHFFFAOYSA-N
• SMILES： C1(NC(C)C#C)=NC(Cl)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• Boiling Point: 422.2±45.0 °C(Predicted)
• pka: 2.79±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(but-3-yn-2-yl)amino-6-chloropyridine-3-carboxylic acid

Introduction to 2-(but-3-yn-2-yl)amino-6-chloropyridine-3-carboxylic Acid (CAS No. 1597247-83-0)

The compound 2-(but-3-yn-2-yl)amino-6-chloropyridine-3-carboxylic acid (CAS No. 1597247-83-0) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a butynyl amino group and a chlorine atom, along with a carboxylic acid functional group. The combination of these groups imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and materials science. The presence of the butynyl amino group in this compound introduces steric and electronic effects that can influence its reactivity and stability. Additionally, the chlorine substituent on the pyridine ring enhances its aromaticity and can act as an electron-withdrawing group, further modulating the compound's chemical behavior.

The carboxylic acid group in this molecule is particularly valuable due to its ability to form various derivatives, such as esters and amides, which are widely used in pharmaceuticals and agrochemicals. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including nucleophilic substitutions and coupling reactions. These methods have improved the overall yield and purity of the compound, making it more accessible for large-scale applications.

In terms of applications, 2-(but-3-yn-2-yli)amino compounds have shown promise in the development of new materials with tailored properties. For instance, their ability to form stable metal complexes has led to their use in catalysis and coordination chemistry. Furthermore, the chloropyridine moiety has been explored for its potential in creating bioactive molecules with anti-inflammatory or anticancer properties.

Recent research has also focused on the environmental impact of synthesizing such compounds. Scientists are increasingly adopting green chemistry principles to minimize waste and reduce energy consumption during production processes. For example, solvent-free reactions or biocatalytic methods are being investigated as sustainable alternatives for synthesizing CAS No. 1597247830.

The versatility of this compound lies in its ability to serve as a building block for more complex molecules. Its reactivity can be fine-tuned by modifying substituents on the pyridine ring or altering the length of the butynyl chain. This flexibility opens up opportunities for designing novel materials with specific functionalities tailored to meet the demands of modern industries.

In conclusion, 2-(but3ynyl)amino6chloropyridinecarboxylic acid (CAS No. 1597247830) is a multifaceted compound with significant potential across various domains. Its unique structure, combined with recent advancements in synthetic methods and green chemistry practices, positions it as a key player in future innovations within materials science and pharmaceutical research.